6-Methyl-2-(3-methylbut-2-enoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
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Description
6-Methyl-2-(3-methylbut-2-enoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide is a useful research compound. Its molecular formula is C15H20N2O2S and its molecular weight is 292.4. The purity is usually 95%.
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Scientific Research Applications
Amyloid Imaging in Alzheimer's Disease
Amyloid imaging ligands, including [18F]FDDNP and 11C-PIB, have been developed to measure amyloid in vivo in the brains of Alzheimer's disease patients. These tools have enabled early detection of Alzheimer's disease and are instrumental in evaluating new antiamyloid therapies (Nordberg, 2007).
Supramolecular Chemistry of Benzene-1,3,5-tricarboxamide
Benzene-1,3,5-tricarboxamides (BTAs) have significant applications in nanotechnology, polymer processing, and biomedical fields due to their self-assembly into nanometer-sized structures and multivalent nature. This review highlights the versatility of BTAs in supramolecular chemistry (Cantekin, de Greef, & Palmans, 2012).
Synthetic Opioids Research
The chemistry and pharmacology of non-fentanil novel synthetic opioids have been reviewed, particularly focusing on U-drugs and 4-aminocyclohexanols developed in the 1970s and 1980s. This review covers their emergence as substances of abuse and the need for preemptive research to detect new substances early in toxicological samples (Sharma et al., 2018).
Pharmacological Activities of Benzothiazole Derivatives
Benzothiazole and its derivatives have been the focus of extensive research due to their broad spectrum of pharmacological activities, including antimicrobial, analgesic, antitubercular, and antiviral effects. This review discusses the advancement in understanding and utilizing benzothiazole compounds in medicinal chemistry (Sumit, Kumar, & Mishra, 2020).
Environmental and Toxicological Studies
Research on 2,4,6-tribromophenol, a brominated phenol used in various industrial applications, reviews its occurrence, toxicity, and behavior in aquatic environments. Despite its ubiquity, gaps in knowledge about its toxicokinetics, toxicodynamics, and the role of its structural isomers and degradation products in the environment remain (Koch & Sures, 2018).
properties
IUPAC Name |
6-methyl-2-(3-methylbut-2-enoylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2S/c1-8(2)6-12(18)17-15-13(14(16)19)10-5-4-9(3)7-11(10)20-15/h6,9H,4-5,7H2,1-3H3,(H2,16,19)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXOYIIRJIWAQME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)C=C(C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.